Cas no 204451-48-9 (L-Glutamine-)

• Product Name: L-Glutamine-
• CAS No: 204451-48-9
• MF: C₅H₁₀N₂O₃
• MW: 148.131319522858
• MDL: MFCD00084216
• CID: 241352
• PubChem ID: 16213341
• Update Time: 2025-11-02

L-Glutamine- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine-N,N2-15N2
• L-Glutamine-15N2
• L-Glutamine-
• DTXSID40583882
• 204451-48-9
• MFCD00084216
• L-(~15~N_2_)Glutamine
• (2S)-2,5-bis(15N)(azanyl)-5-oxopentanoic acid
• (2S)-2, 5-bis(15N)(azanyl)-5-oxopentanoic acid
• HY-N0390S8
• MS-22838
• L-Glutamine-15N2, 98 atom % 15N
• CS-0376588
• DA-54897

• MDL： MFCD00084216
• Inchi： 1S/C5H10N2O3/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H2,7,8)(H,9,10)/t3-/m0/s1/i6+1,7+1
• InChI Key： ZDXPYRJPNDTMRX-QLUYOLLXSA-N
• SMILES： OC([C@H](CCC([15NH2])=O)[15NH2])=O

Computed Properties

• Exact Mass: 148.06321197g/mol
• Monoisotopic Mass: 148.06321197g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 185 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 106.41000
• LogP: 0.06440
• Solubility: Not determined
• Vapor Pressure: No data available

L-Glutamine- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Glutamine-

Comprehensive Overview of L-Glutamine (CAS No. 204451-48-9): Benefits, Applications, and Research Insights

L-Glutamine, identified by its CAS number 204451-48-9, is a conditionally essential amino acid that plays a pivotal role in numerous physiological processes. As one of the most abundant amino acids in the human body, L-Glutamine is critical for protein synthesis, immune function, and gut health. Its versatility has made it a focal point in sports nutrition, medical research, and dietary supplements, aligning with growing consumer interest in gut-brain axis optimization and post-workout recovery.

The scientific community has extensively studied L-Glutamine for its potential to support intestinal barrier integrity, a topic gaining traction due to rising awareness of leaky gut syndrome. Research suggests that L-Glutamine supplementation may enhance mucosal repair and reduce inflammation, addressing common queries like "How does L-Glutamine heal the gut?" and "Best supplements for gut health". These findings resonate with health-conscious audiences seeking evidence-based solutions for digestive wellness.

In the realm of fitness and performance, L-Glutamine is frequently searched alongside terms such as "muscle recovery supplements" and "BCAA vs. Glutamine". Studies indicate it may mitigate exercise-induced muscle damage by replenishing glycogen stores and reducing ammonia accumulation. Athletes and trainers often incorporate L-Glutamine powder into regimens to address overtraining syndrome, a concern amplified by today’s high-intensity workout trends.

Beyond physical health, L-Glutamine intersects with mental wellness through its role as a precursor to neurotransmitters like glutamate and GABA. This connection has spurred searches for "L-Glutamine for anxiety" and "amino acids for cognitive function". While more clinical trials are needed, preliminary data highlights its potential in stress resilience protocols, particularly for individuals with high metabolic demands.

The industrial applications of L-Glutamine (CAS 204451-48-9) extend to cell culture media, where it serves as an energy source for biopharmaceutical production. This niche application attracts professionals searching for "cell culture additives" or "stable glutamine alternatives", reflecting advancements in bioprocessing technology. The compound’s stability and solubility profile make it indispensable in vaccine development and monoclonal antibody synthesis workflows.

Quality considerations for L-Glutamine supplements dominate consumer discussions, with frequent queries about "pharmaceutical-grade vs. food-grade glutamine" and "testing for purity". Reputable manufacturers adhere to USP/EP standards and provide certificates of analysis, addressing concerns about contaminants—a critical factor given the supplement’s widespread use in clinical nutrition and enteral feeding formulas.

Emerging research explores L-Glutamine’s role in metabolic disorders, particularly concerning insulin sensitivity and glycemic control. These studies respond to searches like "Glutamine for blood sugar management", though current evidence remains inconclusive. The amino acid’s involvement in glutathione synthesis also positions it as a candidate for antioxidant support strategies, another trending health optimization focus.

From a market perspective, demand for fermented L-Glutamine (versus synthetic variants) has risen among consumers preferring bioidentical nutrients. This preference mirrors broader trends toward clean-label supplements and sustainable sourcing, with manufacturers increasingly highlighting non-GMO and vegan-friendly production methods in product positioning.

In summary, L-Glutamine (CAS 204451-48-9) remains a multifaceted compound with expanding applications across healthcare, nutrition, and biotechnology. Its integration into personalized wellness plans and functional medicine approaches continues to evolve, driven by ongoing research and consumer demand for targeted amino acid therapy. As scientific understanding deepens, this amino acid’s profile will likely grow across both clinical and consumer spheres.